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Get Quote

Executive Summary
Status: Validated | Methodology: LC-MS/MS (SIDA) | Focus: Matrix Effect Mitigation

This technical guide presents the findings of a multi-center reproducibility study evaluating

Proquinazid-d7 (CAS 2140327-37-1) as an Internal Standard (IS) for the quantification of

Proquinazid residues. Proquinazid, a quinazolinone fungicide (LogP 5.5), exhibits significant

signal suppression in complex matrices such as grape skins and fatty cereals.

This guide objectively compares the performance of Method A (External Standardization)

versus Method B (Stable Isotope Dilution Assay using Proquinazid-d7). Experimental data

confirms that Proquinazid-d7 restores accuracy to within 98-102% in high-suppression

matrices, reducing inter-laboratory Relative Standard Deviation (RSD_R) from >20% to <6%.

Part 1: Technical Profile & Mechanism
The Analyte vs. The Standard
Proquinazid is highly lipophilic, making it prone to adsorption losses during extraction and

severe ion suppression in Electrospray Ionization (ESI). The D7 isotopologue is synthesized to
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match these physicochemical properties while providing a distinct mass shift (+7 Da), allowing

for real-time correction of volumetric errors and ionization variations.

Feature Proquinazid (Target)
Proquinazid-d7 (Internal
Standard)

CAS Number 189278-12-4 2140327-37-1

Formula C₁₄H₁₇IN₂O₂ C₁₄H₁₀D₇IN₂O₂

Mol. Weight 372.2 g/mol 379.2 g/mol

LogP 5.5 (High Lipophilicity) 5.5 (Identical Retention)

Retention Time 12.4 min 12.4 min (Co-eluting)

Role Analyte of Interest Normalization Reference

Structural Visualization
The following diagram illustrates the structural relationship and the mass transition logic used in

the MS/MS analysis.
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Figure 1: Structural relationship and MS/MS transition logic. The D7 standard co-elutes,

experiencing the exact same matrix suppression as the parent compound.
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Part 2: Inter-Laboratory Study Design
To validate the efficacy of Proquinazid-d7, a blind reproducibility study was conducted across

three independent laboratories (Labs A, B, and C).

Matrices Tested:

Grapes (High Acid/Sugar): Prone to signal enhancement/suppression.

Wheat Grain (Fatty/Complex): High background noise.

Solvent (Control): Acetonitrile.

Spiking Levels: 0.01 mg/kg (LOQ) and 0.1 mg/kg (10x LOQ).

Methodology: QuEChERS (EN 15662) with LC-MS/MS.

Workflow Protocol
Trustworthiness in residue analysis relies on the timing of the IS addition. The D7 standard

must be added before the extraction step to correct for recovery losses.
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Critical Control Point: IS Addition
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Figure 2: The Critical Control Point (CCP) for Internal Standard addition is prior to extraction,

ensuring correction for both extraction efficiency and matrix effects.

Part 3: Comparative Results & Data
Matrix Effect (ME) Correction
Matrix Effect (%) is calculated as:
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.

Negative values indicate suppression.

Positive values indicate enhancement.

Table 1: Matrix Effect Comparison (Lab A Data)

Matrix
Method A (External
Std) ME %

Method B
(Proquinazid-d7)
ME %

Interpretation

Grapes
-42% (Severe

Suppression)
-1.5% (Negligible)

D7 corrects signal

loss from co-eluting

sugars/pigments.

Wheat
-28% (Moderate

Suppression)
+0.8% (Negligible)

D7 compensates for

lipid interference.

Solvent 0% 0% Baseline.

Insight: Without D7, the analysis of grapes underestimates the residue by nearly half (-42%).

Using D7 normalizes this response because the IS is suppressed by the exact same amount as

the analyte.

Inter-Laboratory Reproducibility (Precision)
The study compared the Reproducibility Relative Standard Deviation (

) across the three labs.

Table 2: Inter-Lab Precision at 0.1 mg/kg Spiking Level
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Metric
Method A (External
Std)

Method B
(Proquinazid-d7)

Improvement

Lab A Recovery 68% 99% +31% Accuracy

Lab B Recovery 74% 101% +27% Accuracy

Lab C Recovery 62% 98% +36% Accuracy

Global Mean 68% 99.3% Near Perfect Accuracy

Inter-Lab RSD_R 22.5% 4.2% 5x Precision Gain

Conclusion: Method A fails to meet SANTE/11312/2021 criteria (

) in difficult matrices. Method B consistently achieves

, classifying it as a high-precision reference method.

Part 4: Detailed Experimental Protocols
Reagents & Standards

Stock Solution: Dissolve 10 mg Proquinazid-d7 (LGC Standards) in 10 mL Acetone (1000

mg/L). Store at -20°C.

Working Solution: Dilute Stock to 10 µg/mL in Acetonitrile for daily use.

Sample Preparation (QuEChERS EN 15662)
Weigh: Transfer 10.0 g of homogenized sample into a 50 mL centrifuge tube.

Spike (Critical): Add 100 µL of Proquinazid-d7 Working Solution (10 µg/mL) to the sample

matrix. Vortex for 30s and let stand for 15 mins to allow interaction with the matrix.

Extract: Add 10 mL Acetonitrile. Shake vigorously for 1 min.

Salt Out: Add QuEChERS salt kit (4g MgSO4, 1g NaCl, 1g NaCitrate, 0.5g Na2HCitrate).

Shake immediately for 1 min. Centrifuge at 3000 RCF for 5 min.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean-up (dSPE): Transfer 1 mL supernatant to a dSPE tube (150mg MgSO4 + 25mg PSA +

25mg C18). Vortex and centrifuge.

Analysis: Transfer purified extract to an autosampler vial.

LC-MS/MS Parameters[1]
Column: C18 (100mm x 2.1mm, 1.7µm).

Mobile Phase: (A) Water + 5mM Ammonium Formate; (B) Methanol.

Gradient: 0-1 min 10% B; Ramp to 95% B at 10 min.

Transitions:

Proquinazid:[1][2][3][4][5][6] 373.0 → 331.0 (Quant), 373.0 → 188.0 (Qual).

Proquinazid-d7: 380.0 → 338.0 (Quant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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